Cas no 2229481-94-9 (tert-butyl N-[2-(3-ethylphenyl)-1-oxopropan-2-yl]carbamate)

• Product Name: tert-butyl N-[2-(3-ethylphenyl)-1-oxopropan-2-yl]carbamate
• CAS No: 2229481-94-9
• MF: C₁₆H₂₃NO₃
• MW: 277.358724832535
• CID: 6276955
• PubChem ID: 165621221
• Update Time: 2025-05-19

tert-butyl N-[2-(3-ethylphenyl)-1-oxopropan-2-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-1898551
• tert-butyl N-[2-(3-ethylphenyl)-1-oxopropan-2-yl]carbamate
• 2229481-94-9

• Inchi： 1S/C16H23NO3/c1-6-12-8-7-9-13(10-12)16(5,11-18)17-14(19)20-15(2,3)4/h7-11H,6H2,1-5H3,(H,17,19)
• InChI Key： IIDVRXRMXCIFSK-UHFFFAOYSA-N
• SMILES： O(C(NC(C=O)(C)C1C=CC=C(CC)C=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 277.16779360g/mol
• Monoisotopic Mass: 277.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 55.4Ų

Additional information on tert-butyl N-[2-(3-ethylphenyl)-1-oxopropan-2-yl]carbamate

Research Brief on tert-butyl N-[2-(3-ethylphenyl)-1-oxopropan-2-yl]carbamate (CAS: 2229481-94-9)

The compound tert-butyl N-[2-(3-ethylphenyl)-1-oxopropan-2-yl]carbamate (CAS: 2229481-94-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This carbamate derivative, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and small-molecule drugs. The compound's molecular structure, which includes a tert-butyl carbamate group and a 3-ethylphenyl moiety, makes it a valuable intermediate in organic synthesis and drug discovery.

Recent studies have focused on the synthesis and optimization of tert-butyl N-[2-(3-ethylphenyl)-1-oxopropan-2-yl]carbamate, with an emphasis on improving its yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and confirm its structural integrity. Researchers have also explored its reactivity under various conditions, providing insights into its potential applications in medicinal chemistry.

One of the key findings from recent research is the compound's role as a precursor in the synthesis of biologically active molecules. For instance, it has been used in the development of protease inhibitors, which are critical in the treatment of diseases such as HIV and hepatitis C. Additionally, its potential as a building block for the synthesis of chiral compounds has been investigated, highlighting its versatility in asymmetric synthesis.

In vitro and in vivo studies have further elucidated the pharmacological properties of tert-butyl N-[2-(3-ethylphenyl)-1-oxopropan-2-yl]carbamate. Preliminary results suggest that the compound exhibits moderate bioavailability and low toxicity, making it a viable candidate for further drug development. However, challenges such as metabolic stability and solubility remain to be addressed in future studies.

In conclusion, tert-butyl N-[2-(3-ethylphenyl)-1-oxopropan-2-yl]carbamate (CAS: 2229481-94-9) represents a promising chemical entity with diverse applications in pharmaceutical research. Ongoing studies are expected to uncover additional therapeutic potentials and optimize its properties for clinical use. Researchers are encouraged to explore its utility in targeted drug delivery systems and combinatorial chemistry to maximize its impact on the field.